3-(Aminomethyl)-3-methoxycyclobutane-1-carboxylic acid;hydrochloride

• IUPAC Name: 3-(aminomethyl)-3-methoxycyclobutane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO3.ClH/c1-11-7(4-8)2-5(3-7)6(9)10;/h5H,2-4,8H2,1H3,(H,9,10);1H
• InChI Key: SOKAPMUENDMBNG-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)C(=O)O)CN.Cl
• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reagents used in the synthesis of the compound. It may also include yield percentages and reaction conditions such as temperature and pressure.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds and its stability under various conditions.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and pH.

Scientific Research Applications

Compound Synthesis

• 3-(Aminomethyl)-3-methoxycyclobutane-1-carboxylic acid hydrochloride (abbreviated as AMCBH ) serves as a versatile reagent for synthesizing an array of compounds. Researchers utilize it to create heterocyclic compounds, including benzimidazoles, peptides, and peptidomimetics. The electron-rich boron atom within AMCBH readily forms complexes with Lewis acids (such as amines or carboxylic acids), facilitating catalytic reactions. .

Catalyst in Organic Reactions

• AMCBH acts as a catalyst in various reactions. Its boron atom participates in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. .

Ligand for Protein and Enzyme Studies

• The boron atom in AMCBH exhibits a strong affinity for proteins and enzymes. As a ligand, it helps elucidate their structures and mechanisms. Researchers use AMCBH to study enzyme-substrate interactions, protein folding, and enzymatic activity. .

Drug Delivery Systems

• Researchers have explored AMCBH-functionalized nanoparticles for targeted drug delivery. By attaching AMCBH to drug carriers, they enhance drug stability, improve cellular uptake, and achieve controlled release. .

Photoacoustic Imaging Agents

• AMCBH derivatives have been investigated as photoacoustic imaging agents. These compounds, when linked to targeting ligands, enable non-invasive imaging of specific tissues or cells. .

Proteasome Inhibitors

• Recent research identified highly selective inhibitors of the human constitutive proteasome β5c chymotryptic subunit, some of which contain AMCBH scaffolds. .

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve studying its interactions with biological macromolecules and its effects on biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) are often used as a source of this information.